Cas no 2229328-03-2 (O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine)

• Product Name: O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine
• CAS No: 2229328-03-2
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5818157
• PubChem ID: 165964193
• Update Time: 2025-05-24

O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine
• EN300-1824816
• 2229328-03-2
• O-[2-(3,5-dimethoxypyridin-4-yl)ethyl]hydroxylamine

• Inchi： 1S/C9H14N2O3/c1-12-8-5-11-6-9(13-2)7(8)3-4-14-10/h5-6H,3-4,10H2,1-2H3
• InChI Key： TWSOVVFEHKMATK-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CCON)OC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Additional information on O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine

O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine: A Promising Compound in Medicinal Chemistry

O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine (CAS No. 2229328-03-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxylamines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective effects.

The molecular structure of O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine is characterized by a pyridine ring substituted with two methoxy groups at the 3 and 5 positions, and an ethylhydroxylamine moiety attached to the 4-position. This specific arrangement of functional groups imparts the compound with unique chemical and biological properties that make it a valuable candidate for further research and development.

Recent studies have highlighted the potential of O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential neuroprotective effects of O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine. In a preclinical study using an animal model of Parkinson's disease, this compound was shown to reduce oxidative stress and prevent dopaminergic neuron loss. The mechanism behind these effects is thought to involve the activation of nuclear factor (erythroid-derived 2)-like 2 (Nrf2), a transcription factor that plays a crucial role in cellular defense against oxidative stress.

In addition to its anti-inflammatory and neuroprotective properties, O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine has also been investigated for its antiviral activity. A study published in Antiviral Research reported that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral mechanism is believed to involve the modulation of host cell signaling pathways that are essential for viral replication.

The pharmacokinetic profile of O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In conclusion, O-2-(3,5-dimethoxypyridin-4-yl)ethylhydroxylamine (CAS No. 2229328-03-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory, neuroprotective, and antiviral therapies. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for improving patient outcomes in various medical conditions.